1-Bromo-3-(3-methoxypropoxy)benzene
Overview
Description
1-Bromo-3-(3-methoxypropoxy)benzene, also known as 1-bromo-3-methoxypropoxybenzene, is an aromatic compound with a wide range of applications in the laboratory and industrial settings. It is a brominated aromatic compound that is used in organic synthesis and as a reagent for various chemical reactions. It is a useful reagent for a variety of organic reactions, including the formation of aryl halides, aryl ethers, and arylthioethers.
Scientific Research Applications
Synthetic Applications in Organic Chemistry :
- The compound has been used in the total synthesis of biologically active, naturally occurring dibromo compounds starting from related bromo and dimethoxyphenyl compounds (Akbaba et al., 2010).
- It serves as a precursor in the facile synthesis of 1-substituted 3-alkoxy-1H-isoindoles, demonstrating its utility in creating complex organic structures (Kuroda & Kobayashi, 2015).
Electrochemical Studies :
- Electrochemical bromination studies of related compounds like 4-methoxy toluene have been conducted, showing the versatility of bromo and methoxy-substituted compounds in electrochemical reactions (Kulangiappar, Anbukulandainathan & Raju, 2014).
Steric and Electronic Effects in Organometallic Chemistry :
- Studies on ethynylferrocene compounds of 1,3,5-tribromobenzene, including bromo and methoxy substituted derivatives, contribute to understanding the steric and electronic effects in organometallic chemistry (Fink et al., 1997).
Studies on Sterically Hindered Compounds :
- Research on sterically hindered bromobenzenes, such as 2-bromo-1,5-di-t-butyl-3-(methoxymethyl)benzene, helps in the synthesis and stabilization of low-coordinate phosphorus compounds, highlighting the role of such compounds in advanced synthesis techniques (Yoshifuji, Kamijo & Toyota, 1993).
Natural Product Isolation and Antioxidant Activities :
- Bromophenols, structurally similar to 1-Bromo-3-(3-methoxypropoxy)benzene, have been isolated from marine algae and studied for their potent antioxidant activities, showcasing the potential of these compounds in natural product chemistry and health-related applications (Li et al., 2011).
Applications in Molecular Electronics :
- Aryl bromides like 1-bromo-4-(methoxymethyl)benzene are used as building blocks for thiol end-capped molecular wires, indicating their role in the field of molecular electronics (Stuhr-Hansen et al., 2005).
properties
IUPAC Name |
1-bromo-3-(3-methoxypropoxy)benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrO2/c1-12-6-3-7-13-10-5-2-4-9(11)8-10/h2,4-5,8H,3,6-7H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPOIMWAUHQDVLX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCOC1=CC(=CC=C1)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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